Cas no 7391-72-2 (23DINITROBIPHENYL)

23DINITROBIPHENYL structure
23DINITROBIPHENYL structure
Product name:23DINITROBIPHENYL
CAS No:7391-72-2
MF:C12H8N2O4
Molecular Weight:244.20292
CID:978637
PubChem ID:81875

23DINITROBIPHENYL Properties

Names and Identifiers

    • 23DINITROBIPHENYL
    • 1,1'-Biphenyl, 2,3'-dinitro-
    • 1-nitro-2-(3-nitrophenyl)benzene
    • 2,3'-Dinitrobiphenyl
    • SCHEMBL8051514
    • DTXSID20224504
    • 2,3'-Dinitro-1,1'-biphenyl
    • 7391-72-2
    • Inchi: InChI=1S/C12H8N2O4/c15-13(16)10-5-3-4-9(8-10)11-6-1-2-7-12(11)14(17)18/h1-8H
    • InChIKey: FMHCZXFBIPODBJ-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C2=CC(=CC=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • 精确分子量: 244.04844
  • 同位素质量: 244.04840674g/mol
  • Isotope Atom Count: 0
  • 氢键供体数量: 0
  • 氢键受体数量: 4
  • 重原子数量: 18
  • 可旋转化学键数量: 1
  • 复杂度: 323
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 0
  • 不确定原子立构中心数量: 0
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • 拓扑分子极性表面积: 91.6Ų
  • XLogP3: 3.4

Experimental Properties

  • PSA: 86.28

23DINITROBIPHENYL Literature

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